Cas no 329317-98-8 (N,N'-1,4-Phenylenebis(1-methylethylidene)-4,1-phenylenebis1,1,1-trifluoro-methanesulfonamide)
N,N'-1,4-Phenylenebis(1-methylethylidene)-4,1-phenylenebis1,1,1-trifluoro-methanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- PTP Inhibitor IV
- N,N'-[1,4-Phenylenebis[(1-methylethylidene)-4,1-phenylene]]bis[1,1,1]-trifluoro-methanesulfonamide
- -[1,4-Phenylenebis[(1-methylethylidene)-4,1-phenylene]]bis[1,1,1]-trifluoro-methanesulfonamide
- DTXSID80880069
- C26H26F6N2O4S2
- N,N'-((1,4-Phenylenebis(propane-2,2-diyl))bis(4,1-phenylene))bis(1,1,1-trifluoromethanesulfonamide)
- 1,1,1-TRIFLUORO-N-{4-[2-(4-{2-[4-(TRIFLUOROMETHANESULFONAMIDO)PHENYL]PROPAN-2-YL}PHENYL)PROPAN-2-YL]PHENYL}METHANESULFONAMIDE
- CHEMBL525768
- G71274
- Protein Tyrosine Phosphatase Inhibitor IV
- DA-77223
- TS-08235
- 329317-98-8
- CS-0046106
- HB0539
- N,N'-[1,4-Phenylenebis[(1-methylethylidene)-4,1-phenylene]]bis[1,1,1-trifluoromethanesulfonamide]
- HY-112478
- JWNAVYMNAQDLHX-UHFFFAOYSA-N
- 1,1,1-trifluoro-N-[4-[2-[4-[2-[4-(trifluoromethylsulfonylamino)phenyl]propan-2-yl]phenyl]propan-2-yl]phenyl]methanesulfonamide
- N,N'-[1,4-phenylenebis[(1-methylethylidene)-4,1-phenylene]]bis[1,1,1-trifluoro-methanesulfonamide
- P00031
- J-018946
- N,N'-1,4-Phenylenebis(1-methylethylidene)-4,1-phenylenebis1,1,1-trifluoro-methanesulfonamide
-
- Inchi: 1S/C26H26F6N2O4S2/c1-23(2,19-9-13-21(14-10-19)33-39(35,36)25(27,28)29)17-5-7-18(8-6-17)24(3,4)20-11-15-22(16-12-20)34-40(37,38)26(30,31)32/h5-16,33-34H,1-4H3
- InChI Key: JWNAVYMNAQDLHX-UHFFFAOYSA-N
- SMILES: C1(NS(=O)(=O)C(F)(F)F)C=CC(C(C)(C)C2C=CC(C(C)(C)C3C=CC(NS(=O)(=O)C(F)(F)F)=CC=3)=CC=2)=CC=1
Computed Properties
- Exact Mass: 608.12381863g/mol
- Monoisotopic Mass: 608.12381863g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 40
- Rotatable Bond Count: 8
- Complexity: 968
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.9
- Topological Polar Surface Area: 109Ų
N,N'-1,4-Phenylenebis(1-methylethylidene)-4,1-phenylenebis1,1,1-trifluoro-methanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P319955-5mg |
N,N'-[1,4-Phenylenebis[(1-methylethylidene)-4,1-phenylene]]bis[1,1,1]-trifluoro-methanesulfonamide |
329317-98-8 | 5mg |
$81.00 | 2023-05-17 | ||
| TRC | P319955-10mg |
N,N'-[1,4-Phenylenebis[(1-methylethylidene)-4,1-phenylene]]bis[1,1,1]-trifluoro-methanesulfonamide |
329317-98-8 | 10mg |
$144.00 | 2023-05-17 | ||
| TRC | P319955-25mg |
N,N'-[1,4-Phenylenebis[(1-methylethylidene)-4,1-phenylene]]bis[1,1,1]-trifluoro-methanesulfonamide |
329317-98-8 | 25mg |
$310.00 | 2023-05-17 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci16180-1mg |
PTP Inhibitor IV |
329317-98-8 | 98% | 1mg |
¥377.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci16180-5mg |
PTP Inhibitor IV |
329317-98-8 | 98% | 5mg |
¥976.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci16180-10mg |
PTP Inhibitor IV |
329317-98-8 | 98% | 10mg |
¥1599.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci16180-25mg |
PTP Inhibitor IV |
329317-98-8 | 98% | 25mg |
¥3401.00 | 2023-09-09 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-222225-10mg |
PTP Inhibitor IV, |
329317-98-8 | ≥95% | 10mg |
¥1279.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-222225-10 mg |
PTP Inhibitor IV, |
329317-98-8 | ≥95% | 10mg |
¥1,279.00 | 2023-07-10 | |
| 1PlusChem | 1P00CL97-1mg |
PTP Inhibitor IV |
329317-98-8 | ≥98% | 1mg |
$28.00 | 2025-02-26 |
N,N'-1,4-Phenylenebis(1-methylethylidene)-4,1-phenylenebis1,1,1-trifluoro-methanesulfonamide Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on N,N'-1,4-Phenylenebis(1-methylethylidene)-4,1-phenylenebis1,1,1-trifluoro-methanesulfonamide
Introduction to Compound with CAS No 329317-98-8 and Product Name: N,N'-1,4-Phenylenebis(1-methylethylidene)-4,1-phenylenebis(1,1,1-trifluoro-methanesulfonamide)
The compound with the CAS number 329317-98-8 and the product name N,N'-1,4-Phenylenebis(1-methylethylidene)-4,1-phenylenebis(1,1,1-trifluoro-methanesulfonamide) represents a significant advancement in the field of specialized chemical compounds. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it of considerable interest in both academic research and industrial applications. The molecular structure of this compound features a complex arrangement of aromatic rings and functional groups, which contribute to its distinctive chemical behavior.
At the core of this compound's identity is its dual aromatic system, consisting of 1,4-phenylene and 4,1-phenylene units. These aromatic rings are connected by methylethylidene bridges, which introduce rigidity and specific electronic properties to the molecule. The presence of these aromatic systems not only imparts stability but also allows for interactions with various biological targets, making this compound a potential candidate for pharmaceutical applications.
The most striking feature of this compound is the incorporation of trifluoromethanesulfonamide groups at multiple positions. These groups are known for their ability to enhance the lipophilicity and metabolic stability of molecules, which are critical factors in drug design. The trifluoromethanesulfonamide moiety can significantly influence the pharmacokinetic properties of a compound, potentially leading to improved bioavailability and reduced degradation in biological systems.
Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with various biological targets more accurately. Studies using molecular docking simulations have shown that the N,N'-1,4-Phenylenebis(1-methylethylidene)-4,1-phenylenebis(1,1,1-trifluoro-methanesulfonamide) can bind effectively to several enzymes and receptors relevant to therapeutic intervention. This binding affinity suggests that the compound may have applications in the development of new drugs targeting these pathways.
In addition to its potential pharmaceutical applications, this compound has shown promise in material science. The unique combination of electronic and steric properties provided by its structure makes it an attractive candidate for use in organic electronics and advanced materials. Researchers are exploring its potential as a component in light-emitting diodes (LEDs) and other optoelectronic devices due to its ability to absorb and emit light efficiently.
The synthesis of this compound presents a significant challenge due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce high-purity samples for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the aromatic core of the molecule. Additionally, protecting group strategies have been employed to ensure that reactive sites are selectively modified without affecting other parts of the structure.
One of the most exciting areas of research involving this compound is its potential as a tool for studying enzyme mechanisms. By designing analogs with slight modifications in the functional groups, researchers can gain insights into how enzymes interact with substrates and how inhibitors can be designed to modulate their activity. This information is crucial for developing more effective drugs with fewer side effects.
The environmental impact of this compound is also a subject of interest. Due to its stability provided by the trifluoromethanesulfonamide groups, it is expected to have a long environmental half-life. However, studies are ongoing to assess its persistence in various ecosystems and its potential effects on non-target organisms. Efforts are being made to develop environmentally friendly synthetic routes that minimize waste and reduce hazardous byproducts.
In conclusion, the compound with CAS No 329317-98-8 and the product name N,N'-1,4-Phenylenebis(1-methylethylidene)-4,1-phenylenebis(1,1,1-trifluoro-methanesulfonamide) represents a fascinating example of how structural complexity can lead to novel chemical behavior. Its potential applications in pharmaceuticals and material science are vast, and ongoing research continues to uncover new possibilities for its use. As our understanding of molecular interactions grows, so too does the potential for this compound to make significant contributions to science and industry.
329317-98-8 (N,N'-1,4-Phenylenebis(1-methylethylidene)-4,1-phenylenebis1,1,1-trifluoro-methanesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)